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Compound of Interest

Methyl (4-
Compound Name:
hydroxyphenyl)propynoate

Cat. No.: B1339233

A comprehensive search for spectroscopic data (NMR, IR, MS) and detailed experimental
protocols for methyl (4-hydroxyphenyl)propynoate has yielded no specific results. The
compound, identified by the CAS Number 136634-54-3, appears to be a substance requiring
custom synthesis, and as such, its analytical characterization data is not readily available in
public scientific databases.

Despite extensive searches targeting the compound by its chemical name and CAS number,
no publications or data repositories containing its Nuclear Magnetic Resonance (NMR),
Infrared (IR), or Mass Spectrometry (MS) data could be located. This absence of information
prevents the creation of a detailed technical guide as requested. The core requirements of data
presentation in structured tables, detailed experimental protocols, and visualization of related
pathways are contingent on the availability of this primary analytical data.

For the benefit of researchers, scientists, and drug development professionals, it is important to
note the distinction between the requested compound, methyl (4-hydroxyphenyl)propynoate
(C10Hs03), and the similarly named but structurally different compound, methyl (4-
hydroxyphenyl)propionate (C10H1203). The key structural difference is the presence of a
carbon-carbon triple bond (alkyne) in the propynoate, whereas the propionate possesses a
saturated carbon chain. Ample spectroscopic data is available for the propionate, but this
information is not applicable to the requested propynoate.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1339233?utm_src=pdf-interest
https://www.benchchem.com/product/b1339233?utm_src=pdf-body
https://www.benchchem.com/product/b1339233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1339233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis of methyl (4-hydroxyphenyl)propynoate would likely be a multi-step process.
A possible synthetic route is illustrated in the workflow diagram below. This generalized scheme
is based on common organic chemistry reactions for the synthesis of similar compounds and is
provided for illustrative purposes.
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 To cite this document: BenchChem. [Spectroscopic Data for Methyl (4-
hydroxyphenyl)propynoate Remains Elusive]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1339233#spectroscopic-data-nmr-ir-ms-of-methyl-
4-hydroxyphenyl-propynoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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